Cas no 2005501-01-7 (tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate
• CAS No: 2005501-01-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5631204
• PubChem ID: 165928513
• Update Time: 2025-05-26

tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-oxo-2-(2-propoxyphenyl)ethyl]carbamate
• 2005501-01-7
• EN300-28288970
• tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate

• Inchi： 1S/C16H23NO4/c1-5-10-20-14-9-7-6-8-12(14)13(18)11-17-15(19)21-16(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,17,19)
• InChI Key： YYDOTBKYTXLZFZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=CC=1OCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate

tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate, also known by its CAS number 2005501-01-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries.

The structure of tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an ethyl group substituted with a 2-propoxyphenyl ring. This combination of functional groups provides the compound with versatile reactivity and stability, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in the context of controlled drug release mechanisms. Researchers have found that the tert-butyl N-2-oxo moiety plays a crucial role in enhancing the bioavailability of drugs by protecting them from premature degradation in biological environments.

In addition to its pharmaceutical applications, tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of flexible sensors and organic light-emitting diodes (OLEDs). The incorporation of this compound into polymer blends has been shown to improve the mechanical and thermal stability of these materials.

The synthesis of tert-butyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound.

From an environmental standpoint, tert-butyl N-2-oxo-2-(propxyphenylethylcarbamate has demonstrated biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic polymers. This characteristic aligns with the growing demand for eco-friendly materials in various industries.

In conclusion, tert-butyl N-2 oxo 1 (propxyphenylethylcarbamate is a versatile compound with a wide range of applications across different fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.